Cas no 117832-09-4 (Benzenamine,2,4-diiodo-6-methyl-)

Benzenamine,2,4-diiodo-6-methyl- structure
117832-09-4 structure
Product Name:Benzenamine,2,4-diiodo-6-methyl-
CAS No:117832-09-4
MF:C7H7I2N
MW:358.94612622261
MDL:MFCD09033135
CID:131621
PubChem ID:11337307
Update Time:2025-04-19

Benzenamine,2,4-diiodo-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2,4-diiodo-6-methyl-
    • 2,4-diiodo-6-methylaniline
    • AS-58857
    • 2,4-DIIODO-6-METHYLBENZENAMINE
    • MFCD09033135
    • 117832-09-4
    • CS-0035959
    • DTXSID50462836
    • AKOS015965089
    • MDL: MFCD09033135
    • Inchi: 1S/C7H7I2N/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,10H2,1H3
    • InChI Key: XVXCBRYCMVVHRA-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC(C)=C1N)I

Computed Properties

  • Exact Mass: 358.86591
  • Monoisotopic Mass: 358.86679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 2.359±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 80-81 ºC (methanol water )
  • Boiling Point: 346.2 °C at 760 mmHg
  • Flash Point: 163.1 °C
  • Solubility: Very slightly soluble (0.19 g/l) (25 º C),
  • PSA: 26.02

Benzenamine,2,4-diiodo-6-methyl- Pricemore >>

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